1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C21H24ClN3O5/c1-28-17-9-15(10-18(29-2)20(17)30-3)24-21(27)23-11-13-8-19(26)25(12-13)16-6-4-14(22)5-7-16/h4-7,9-10,13H,8,11-12H2,1-3H3,(H2,23,24,27)
• InChI Key: RMJXJNUNMVEVDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClN3O5
• Molecular Weight: 433.9 g/mol
• CAS No.: 954588-19-3

Description

1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H24ClN3O5 and its molecular weight is 433.89. The purity is usually 95%.
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Scientific Research Applications

Electronic, Optical, and Nonlinear Optical Properties

A computational study assessed the electro-optic properties of a novel chalcone derivative, emphasizing its potential in nonlinear optics. The study revealed significant electrostatic potential maps, a notable HOMO-LUMO gap, and enhanced second and third harmonic generation values, suggesting superior properties for optoelectronic device fabrication (Shkir et al., 2018).

Anticancer Agents

Research on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives has shown significant antiproliferative effects against various cancer cell lines, including A549, HCT-116, and PC-3. These derivatives are identified as potential anticancer agents, suggesting their role as BRAF inhibitors for further exploration (Feng et al., 2020).

Corrosion Inhibition

Mannich bases derived from urea have been studied for their corrosion inhibition properties on mild steel surfaces in acidic environments. These studies indicate that urea-derived Mannich bases, characterized by their interaction with metal surfaces, could serve as cost-effective corrosion inhibitors (Jeeva et al., 2015).

Organic Nonlinear Optical Material

A novel organic nonlinear optical material, synthesized and characterized for its high second harmonic generation efficiency, demonstrates potential for NLO device applications due to its molecular structure and vibrational spectra analysis. The material's properties, including thermal stability and transparency in the visible region, underscore its application relevance (Menezes et al., 2014).